Mineralocorticoid Receptor

Target Description

NR3C2, or the Mineralocorticoid Receptor (MR), is a nuclear hormone receptor that binds aldosterone and cortisol, regulating gene expression involved in electrolyte balance, blood pressure, and cardiovascular function. Its activation leads to sodium reabsorption and potassium excretion in epithelial tissues and plays a role in inflammation and fibrosis. Dysregulation of MR activity is implicated in hypertension, heart failure, and kidney disease, making it a significant therapeutic target for cardiorenal disorders.